![molecular formula C15H22ClN3O2 B2466491 1,3-Dimethyl-5-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-1,3-dihydro-benzoimidazol-2-one hydrochloride CAS No. 1046806-89-6](/img/structure/B2466491.png)
1,3-Dimethyl-5-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-1,3-dihydro-benzoimidazol-2-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,3-Dimethyl-5-{[(tetrahydro-furan-2-ylmethyl)-amino]-methyl}-1,3-dihydro-benzoimidazol-2-one hydrochloride is a chemical compound with the molecular formula C15H21N3O2 . It is used for research purposes .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and reactivity. For this compound, the molecular weight is 275.35 .Scientific Research Applications
Chemical Synthesis and Reactivity
The compound has been used in various chemical reactions and syntheses. For example, it has been involved in reactions with phthalimidonitrene and furans, showing versatility in organic synthesis (Jones, 1972).
In a study on the synthesis of benzothiazoles, derivatives of this compound showed potential in forming complex chemical structures, highlighting its role in heterocyclic chemistry (Velikorodov et al., 2011).
Its utility in synthesizing masked vicinal amino aldehydes, which are important intermediates in organic chemistry, was demonstrated in a study by Tverdokhlebov et al. (2009) (Tverdokhlebov et al., 2009).
Biological and Pharmacological Research
In pharmacology, derivatives of this compound have been investigated for their antihypertensive activity. Sharma et al. (2010) synthesized derivatives and evaluated their biological activity, contributing to the development of new antihypertensive agents (Sharma et al., 2010).
It has been used in the synthesis of benzodiazepines, compounds with potential medicinal applications. The study by Gurkovskii et al. (1999) explored these chemical transformations (Gurkovskii et al., 1999).
Advanced Material and Chemical Applications
Research by Denisenko et al. (2010) showed its application in synthesizing masked 2-amino-3-furancarboxaldehydes, compounds relevant in material science and organic synthesis (Denisenko et al., 2010).
Samsonov and Volodarskii (1980) studied its derivatives in the context of imidazole dioxides, showcasing its relevance in developing novel heterocyclic compounds (Samsonov & Volodarskii, 1980).
Its derivatives have been utilized in the preparation of trifluoromethyl transfer agents, indicating its importance in the field of fluorine chemistry (Eisenberger et al., 2012).
properties
IUPAC Name |
1,3-dimethyl-5-[(oxolan-2-ylmethylamino)methyl]benzimidazol-2-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O2.ClH/c1-17-13-6-5-11(8-14(13)18(2)15(17)19)9-16-10-12-4-3-7-20-12;/h5-6,8,12,16H,3-4,7,9-10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUTGIBHEURXQCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)CNCC3CCCO3)N(C1=O)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.